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Compound of Interest

Compound Name: Akton

Cat. No.: B157348

Essential guidelines for the safe handling and disposal of Akton (CAS No. 1757-18-2), an
organophosphate insecticide, are critical for ensuring laboratory safety and environmental
protection. This document provides procedural steps, safety protocols, and disposal plans
tailored for researchers, scientists, and drug development professionals.

Akton is an organophosphate insecticide that requires careful handling due to its toxicity.[1][2]
Proper disposal is not only a matter of laboratory safety but also a legal requirement to prevent
environmental contamination.[3][4][5][6][71[8][°]

Immediate Safety and Handling

Before handling Akton, it is imperative to consult the product's Safety Data Sheet (SDS) for
specific safety information. While a specific SDS for a commercial product named "Akton" is
not readily available in public databases, the active ingredient (CAS 1757-18-2) is classified as
highly toxic.[1]

Personal Protective Equipment (PPE):
e Gloves: Chemical-resistant gloves (e.qg., nitrile or neoprene).
o Eye Protection: Safety glasses with side shields or chemical splash goggles.

e Lab Coat: A lab coat or other protective clothing to prevent skin contact.
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o Respiratory Protection: Use in a well-ventilated area or with a fume hood. If aerosolization is
possible, a respirator may be necessary.

Step-by-Step Disposal Procedures

The proper disposal of Akton and its containers involves a multi-step process to ensure safety
and regulatory compliance.

Step 1: Unused or Excess Akton
Unused or excess Akton is considered hazardous waste and must be disposed of accordingly.

e Do Not Dispose in Regular Trash or Drains: Never dispose of Akton in the regular trash,
down the sink, or into any sewer system.[4][5][8] This can lead to environmental
contamination and is illegal.

o Consult Local Regulations: Contact your institution's Environmental Health and Safety (EHS)
department or your local hazardous waste disposal authority for specific guidance.[4][7][8]
They will provide information on collection schedules, approved disposal facilities, and local
regulations.

e Proper Labeling and Storage:
o Keep Akton in its original, tightly sealed container.

o If the original container is compromised, transfer it to a compatible, leak-proof container
and clearly label it with the contents ("Akton Insecticide, CAS 1757-18-2"), the hazard
classification (e.g., "Toxic"), and the date.

o Store the waste in a designated, secure, and well-ventilated hazardous waste
accumulation area, away from incompatible materials.

Step 2: Empty Akton Containers

Empty containers that have held Akton must be properly decontaminated before disposal to be
considered non-hazardous.[3][5][6] The standard procedure for this is triple-rinsing.
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e Drain the Container: Empty the container completely into the spray tank or a designated
waste collection container. Allow it to drain for at least 30 seconds after the flow has slowed
to a drip.[3][6]

» First Rinse: Fill the container about one-quarter full with a suitable solvent (e.g., water, as
specified on the product label if available). Securely cap the container and shake vigorously
for at least 30 seconds. Pour the rinsate into the waste collection container.[3][4][5][6]

e Second and Third Rinses: Repeat the rinsing procedure two more times.[3][4][5][6]
e Puncture the Container: After the final rinse, puncture the container to prevent reuse.[3]

o Disposal of Rinsed Containers: Once triple-rinsed, the container may be disposed of as
regular solid waste, depending on local regulations. Always confirm with your EHS
department or local waste authority.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for Akton (CAS 1757-18-2).
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Property Value Source

CAS Number 1757-18-2 [1][10][11]
Molecular Formula C12H14CI303PS [1][10][11]
Molecular Weight 375.64 g/mol [1][10][11]

H300: Fatal if swallowedH310:
GHS Hazard Statements ] ) ) [1]
Fatal in contact with skin

P262: Do not get in eyes, on
skin, or on clothingP270: Do
not eat, drink or smoke when
using this productP280: Wear
protective gloves/protective
clothing/eye protection/face
protectionP301+P310: IF
SWALLOWED: Immediately
call a POISON CENTER or [1]
doctor/physicianP302+P352:
IF ON SKIN: Wash with plenty

of soap and waterP405: Store

GHS Precautionary

Statements

locked upP501: Dispose of
contents/container in
accordance with
local/regional/national/internati

onal regulations

Akton Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Akton.
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Caption: Decision workflow for the proper disposal of Akton waste.

Experimental Protocol: Alkaline Hydrolysis for
Organophosphate Neutralization

Disclaimer: This is a general protocol for the alkaline hydrolysis of organophosphate pesticides
and has not been specifically validated for Akton. It should be performed by trained personnel
in a controlled laboratory setting with appropriate safety precautions.

Objective: To neutralize the toxic properties of an organophosphate pesticide through alkaline
hydrolysis.

Materials:
e Organophosphate pesticide waste

e Sodium hydroxide (NaOH) solution (e.g., 1M or higher, concentration may need to be
optimized)

o Suitable reaction vessel (e.g., glass beaker or flask)

e Stir plate and stir bar

e pH meter or pH indicator strips

e Personal Protective Equipment (PPE) as described above

Procedure:
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e Preparation: In a well-ventilated fume hood, place the organophosphate waste into the
reaction vessel.

e pH Adjustment: While stirring, slowly add the sodium hydroxide solution to the waste. The
goal is to raise the pH to a highly alkaline level (e.g., pH 10-12) to facilitate hydrolysis.

» Reaction: Allow the mixture to stir at room temperature. The reaction time will vary
depending on the specific organophosphate, its concentration, and the pH. It is advisable to
monitor the degradation of the pesticide over time using an appropriate analytical method
(e.g., gas chromatography or liquid chromatography).

o Neutralization of Final Solution: Once the hydrolysis is complete (as confirmed by analytical
testing), the resulting solution may still be hazardous due to its high pH. Neutralize the
solution by slowly adding an acid (e.g., hydrochloric acid) until the pH is within a safe range
for disposal according to local regulations (typically between pH 6 and 9).

» Disposal: Dispose of the final neutralized solution in accordance with local wastewater
discharge regulations.

Safety Precautions:

e The reaction can be exothermic; add the base slowly and monitor the temperature.

o Always wear appropriate PPE.

o Perform the entire procedure in a fume hood to avoid inhalation of any volatile compounds.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible
disposal of Akton insecticide, minimizing risks to themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Akton | C12H14CI303PS | CID 15649 - PubChem [pubchem.ncbi.nim.nih.gov]

2. O-((E)-2-Chloro-1-(2,5-dichlorophenyl)ethenyl) O,0-diethyl phosphorothioate |
C12H14CI303PS | CID 6433292 - PubChem [pubchem.ncbi.nim.nih.gov]

3. cdc.gov [cdc.gov]

4. Pesticide and Container Disposal — Pesticide Environmental Stewardship
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6. Safe disposal of pesticides | EPA [epa.nsw.gov.au]
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9. epa.gov [epa.gov]
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To cite this document: BenchChem. [Proper Disposal of Akton Insecticide: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157348#akton-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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